Cas no 65174-18-7 (1,6-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-, hydrochloride)

1,6-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-, hydrochloride structure
65174-18-7 structure
Product Name:1,6-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-, hydrochloride
CAS No:65174-18-7
MF:C12H16ClN
MW:209.715142250061
CID:389290
PubChem ID:12404183
Update Time:2025-04-19

1,6-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1,6-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-, hydrochloride
    • 1,2,3,4,5,6-hexahydro-1,6-methano-3-benzazocine hydrochloride
    • DTXSID90496650
    • 65174-18-7
    • 1,2,3,4,5,6-Hexahydro-1,6-methano-3-benzazocine--hydrogen chloride (1/1)
    • SCHEMBL11543466
    • Inchi: 1S/C12H15N.ClH/c1-2-4-12-10-7-9(11(12)3-1)5-6-13-8-10;/h1-4,9-10,13H,5-8H2;1H
    • InChI Key: VOPZIVLFUXYCOI-UHFFFAOYSA-N
    • SMILES: Cl.N1CCC2C3C=CC=CC=3C(C1)C2

Computed Properties

  • Exact Mass: 209.0971272g/mol
  • Monoisotopic Mass: 209.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd